Cas no 1261908-49-9 (4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid)

4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid structure
1261908-49-9 structure
Product Name:4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid
CAS No:1261908-49-9
MF:C13H10O5S
MW:278.280502796173
CID:2762740
PubChem ID:53226833
Update Time:2025-04-21

4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID10690451
    • 1261908-49-9
    • 4-(4-Carboxy-2-methoxyphenyl)thiophene-2-carboxylic acid
    • Inchi: 1S/C13H10O5S/c1-18-10-4-7(12(14)15)2-3-9(10)8-5-11(13(16)17)19-6-8/h2-6H,1H3,(H,14,15)(H,16,17)
    • InChI Key: JARDBPVEUCREGU-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(=C1)C1C=CC(C(=O)O)=CC=1OC

Computed Properties

  • Exact Mass: 278.02489459Da
  • Monoisotopic Mass: 278.02489459Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 112Ų
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.